Cas no 1314354-92-1 ((S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol)

• Product Name: (S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol
• CAS No: 1314354-92-1
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• MDL: MFCD18380489
• CID: 1003991
• PubChem ID: 66519830
• Update Time: 2025-06-26

(S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol
• (3S)-1-(6-chloropyrimidin-4-yl)pyrrolidin-3-ol
• (S)-1-(6-Chloropyrimidin-4-yl)pyrrolidin-3-ol
• (S)-1-(6-Chloro-pyrimidin-4-yl)pyrrolidin-3-ol
• AK-52094
• KB-03570
• DTXSID20735009
• AKOS015940007
• DB-300080
• 1314354-92-1

• MDL： MFCD18380489
• Inchi： 1S/C8H10ClN3O/c9-7-3-8(11-5-10-7)12-2-1-6(13)4-12/h3,5-6,13H,1-2,4H2/t6-/m0/s1
• InChI Key： LKGMLJYQCXYCRF-LURJTMIESA-N
• SMILES： ClC1=CC(=NC=N1)N1CC[C@@H](C1)O

Computed Properties

• Exact Mass: 199.0512396g/mol
• Monoisotopic Mass: 199.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.2Ų

Additional information on (S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol

(S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol (CAS No. 1314354-92-1): A Comprehensive Overview

(S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol (CAS No. 1314354-92-1) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrrolidinols and features a unique combination of a chloropyrimidine moiety and a chiral pyrrolidine ring, which endows it with distinct chemical and biological properties.

The chloropyrimidine group is a common structural motif in many biologically active compounds, particularly in antiviral and anticancer agents. The presence of this group in (S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol suggests its potential for modulating various biological pathways. The chiral center at the pyrrolidine ring further adds to its complexity and specificity, making it a valuable candidate for drug development.

Recent studies have highlighted the importance of (S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through the modulation of key enzymes involved in viral RNA synthesis.

In addition to its antiviral properties, (S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can selectively inhibit the growth of cancer cells by interfering with specific signaling pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This selective inhibition offers a promising approach to developing targeted therapies with reduced side effects.

The synthesis of (S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol has been optimized using modern synthetic techniques, ensuring high yields and purity. One common synthetic route involves the reaction of 6-chloropyrimidine with a chiral pyrrolidine derivative, followed by selective hydroxylation to introduce the hydroxyl group at the C3 position. This process can be carried out under mild conditions, making it suitable for large-scale production.

The physicochemical properties of (S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol have been extensively characterized. It is a white crystalline solid with a melting point of approximately 120°C and is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it amenable to formulation into various dosage forms, including tablets, capsules, and injectable solutions.

In preclinical studies, (S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol has shown excellent pharmacokinetic profiles, with good oral bioavailability and a favorable distribution pattern. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the lungs and liver, where it can exert its therapeutic effects. The compound is metabolized primarily through hepatic enzymes, leading to the formation of inactive metabolites that are excreted via urine and feces.

The safety profile of (S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol has been evaluated in both in vitro and in vivo models. Toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in humans.

The potential applications of (S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol extend beyond antiviral and anticancer therapy. Recent research has explored its use as an adjuvant in combination therapies to enhance the effectiveness of existing treatments. For example, combining this compound with standard antiviral drugs has been shown to synergistically reduce viral load and improve patient outcomes.

In conclusion, (S)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol (CAS No. 1314354-92-1) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new applications and mechanisms of action, contributing to its growing importance in the field.